Cas no 1040634-71-6 (N-(4-ethoxyphenyl)-N-methyl-2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide)

• Product Name: N-(4-ethoxyphenyl)-N-methyl-2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide
• CAS No: 1040634-71-6
• MF: C₂₂H₂₁N₃O₄S₂
• MW: 455.549842596054
• CID: 5382598
• Update Time: 2025-05-21

N-(4-ethoxyphenyl)-N-methyl-2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-N-methyl-2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide
• 3-Thiophenesulfonamide, N-(4-ethoxyphenyl)-N-methyl-2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-

• Inchi： 1S/C22H21N3O4S2/c1-4-28-17-11-9-16(10-12-17)25(3)31(26,27)19-13-14-30-20(19)22-23-21(24-29-22)18-8-6-5-7-15(18)2/h5-14H,4H2,1-3H3
• InChI Key： WBHRXDUKQBAYGJ-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=CC=C3C)N=2)SC=CC=1S(N(C1=CC=C(OCC)C=C1)C)(=O)=O

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 651.3±65.0 °C(Predicted)
• pka: -2.65±0.50(Predicted)

Additional information on N-(4-ethoxyphenyl)-N-methyl-2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide

N-(4-Ethoxyphenyl)-N-Methyl-2-[3-(2-Methylphenyl)-1,2,4-Oxadiazol-5-Yl]Thiophene-3-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1040634-71-6, commonly referred to as N-(4-Ethoxyphenyl)-N-Methyl-2-[3-(2-Methylphenyl)-1,2,4-Oxadiazol-5-Yl]Thiophene-3-Sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thiophene ring system, a sulfonamide group, and a 1,2,4-oxadiazole moiety. The presence of these functional groups makes it a versatile compound with unique chemical and biological properties.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to modulate enzyme activity and receptor binding. The thiophene ring in this compound adds further complexity by introducing aromaticity and potential sites for π-interactions. The 1,2,4-oxadiazole group is known for its stability and ability to act as a bioisostere in medicinal chemistry. Together, these features make the compound a promising candidate for exploring novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential application in the development of anticancer drugs. Research has shown that molecules with thiophene moieties can exhibit selective cytotoxicity against cancer cells. The sulfonamide group further enhances this activity by improving solubility and bioavailability. Additionally, the 1,2,4-oxadiazole ring has been linked to anti-inflammatory and antioxidant properties, making this compound a multi-functional entity with broad therapeutic potential.

The synthesis of N-(4-Ethoxyphenyl)-N-Methyl-2-[3-(2-Methylphenyl)-1,2,4-Oxadiazol-5-Yl]Thiophene-3-Sulfonamide involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. The use of coupling agents and protecting groups ensures the precise construction of the molecule's intricate architecture. This synthesis pathway not only demonstrates the versatility of sulfur-containing heterocycles but also underscores the importance of strategic planning in organic synthesis.

In terms of structural analysis, computational studies have revealed that the compound exhibits significant π-electron delocalization across its aromatic systems. This delocalization contributes to its stability and reactivity under various chemical conditions. Furthermore, molecular dynamics simulations have shown that the molecule can adopt multiple conformations, which may influence its binding affinity to biological targets.

From an environmental perspective, understanding the degradation pathways of such complex molecules is crucial for assessing their ecological impact. Studies have indicated that compounds with sulfonamide groups can undergo hydrolysis under specific conditions, potentially reducing their persistence in the environment. However, further research is needed to fully characterize these processes and ensure sustainable practices in their production and use.

In conclusion, N-(4-Ethoxyphenyl)-N-Methyl-2-[3-(2-Methylphenyl)-1,2,4-Oxadiazol-5-Yl]Thiophene-3-Sulfonamide represents a cutting-edge advancement in organic chemistry. Its unique structure and functional groups make it a valuable tool for exploring new drug candidates and understanding fundamental chemical principles. As research continues to uncover its full potential, this compound stands at the forefront of innovation in pharmaceutical development.